Cas no 438530-73-5 (3-(2,2,3,3-Tetrafluoropropoxy)-5-(2,2,2-trifluoroethoxy)aniline)

• Product Name: 3-(2,2,3,3-Tetrafluoropropoxy)-5-(2,2,2-trifluoroethoxy)aniline
• CAS No: 438530-73-5
• MF: C₁₁H₁₀F₇NO₂
• MW: 321.191427707672
• MDL: MFCD02055623
• CID: 1069936
• PubChem ID: 629404
• Update Time: 2025-11-02

3-(2,2,3,3-Tetrafluoropropoxy)-5-(2,2,2-trifluoroethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-(2,2,3,3-Tetrafluoropropoxy)-5-(2,2,2-trifluoroethoxy)aniline
• 3-(2,2,3,3-Tetrafluoropropoxy)-5-(2,2,2-trifluoroethoxy)aniline #
• 3-(2,2,3,3-tetrafluoropropoxy)-5-(2,2,2-trifluoro-ethoxy)-aniline
• 3-(2,2,3,3-tetrafluoropropoxy)-5-(2,2,2-trifluoro-ethoxy)phenylamine
• 3-(2,2,3,3-tetrafluoropropoxy)-5-(2,2,2-trifluoroethoxy)phenylamine
• CS-0268014
• 438530-73-5
• 3-(2,2,3,3-Tetrafluoropropoxy)-5-(2,2,2-trifluoro-ethoxy)-phenylamine
• MFCD02055623
• EN300-227684
• 3-(2,2,3,3-tetrafluoro-propoxy)-5-(2,2,2-trifluoro-ethoxy)-phenylamine
• Benzenamine, 3-(2,2,2-trifluoroethoxy)-5-(2,2,3,3-tetrafluoropropoxy)-
• BBL037381
• AB01333791-02
• ALBB-005586
• VS-14114
• A837942
• C11H10F7NO2
• AKOS000304037
• STK348689
• NCGC00339895-01

• MDL： MFCD02055623
• Inchi： 1S/C11H10F7NO2/c12-9(13)10(14,15)4-20-7-1-6(19)2-8(3-7)21-5-11(16,17)18/h1-3,9H,4-5,19H2
• InChI Key： TUKYJTMQOYQFKL-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(COC1C=C(C=C(C=1)OCC(F)(F)F)N)F

Computed Properties

• Exact Mass: 321.05997570g/mol
• Monoisotopic Mass: 321.05997570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 44.5Ų

3-(2,2,3,3-Tetrafluoropropoxy)-5-(2,2,2-trifluoroethoxy)aniline Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 3-(2,2,3,3-Tetrafluoropropoxy)-5-(2,2,2-trifluoroethoxy)aniline

3-(2,2,3,3-Tetrafluoropropoxy)-5-(2,2,2-trifluoroethoxy)aniline (CAS No. 438530-73-5): A Comprehensive Technical Overview

In the realm of fluorinated aromatic compounds, 3-(2,2,3,3-Tetrafluoropropoxy)-5-(2,2,2-trifluoroethoxy)aniline (CAS No. 438530-73-5) stands out as a specialized chemical with unique properties and applications. This compound, characterized by its multi-fluorinated alkoxy substituents, has garnered significant attention in pharmaceutical and materials science research due to its potential in enhancing molecular stability and bioavailability.

The structural uniqueness of 3-(2,2,3,3-Tetrafluoropropoxy)-5-(2,2,2-trifluoroethoxy)aniline lies in its aniline core functionalized with two distinct fluorinated side chains. The presence of both 2,2,3,3-tetrafluoropropoxy and 2,2,2-trifluoroethoxy groups contributes to its remarkable lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. Researchers frequently search for "fluorinated aniline derivatives applications" or "CAS 438530-73-5 solubility data," reflecting the compound's importance in medicinal chemistry.

Recent studies highlight the growing demand for fluorine-containing building blocks in pharmaceutical development, particularly for kinase inhibitors and GPCR-targeted drugs. The 3-(2,2,3,3-Tetrafluoropropoxy)-5-(2,2,2-trifluoroethoxy)aniline structure offers excellent potential for creating novel bioactive molecules, as evidenced by its increasing appearance in patent literature. This aligns with current trends in "next-generation fluorinated pharmaceuticals" searches, demonstrating industry interest in such specialized compounds.

From a synthetic chemistry perspective, the preparation of 3-(2,2,3,3-Tetrafluoropropoxy)-5-(2,2,2-trifluoroethoxy)aniline involves careful regioselective etherification of the aniline precursor. The compound's thermal stability (typically stable up to 180°C) and moderate solubility in common organic solvents make it suitable for various cross-coupling reactions. Laboratory queries often include "purification methods for fluorinated anilines" and "CAS 438530-73-5 NMR spectrum," indicating the practical challenges researchers face when working with this material.

The commercial significance of 3-(2,2,3,3-Tetrafluoropropoxy)-5-(2,2,2-trifluoroethoxy)aniline continues to grow, with market analysts noting increased procurement by contract research organizations and specialty chemical suppliers. Its price trajectory reflects the broader market for high-value fluorinated intermediates, with current focus areas including "cost-effective synthesis of fluorinated aromatics" and "scale-up challenges for multi-fluorinated compounds." The compound's CAS number (438530-73-5) frequently appears in supplier catalogs and custom synthesis requests.

Environmental and handling considerations for 3-(2,2,3,3-Tetrafluoropropoxy)-5-(2,2,2-trifluoroethoxy)aniline follow standard laboratory protocols for fluoroorganic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended during handling. This aligns with increasing searches for "safe handling of fluorinated chemicals" and "green chemistry approaches to fluorination," reflecting the industry's growing emphasis on safety and sustainability.

Future research directions for 3-(2,2,3,3-Tetrafluoropropoxy)-5-(2,2,2-trifluoroethoxy)aniline may explore its potential in advanced material science applications, particularly in fluoropolymer modification and liquid crystal technology. The compound's unique electronic properties derived from its fluorine substitution pattern could enable breakthroughs in these fields. Emerging search trends like "fluorinated aromatics in OLED materials" suggest expanding applications beyond traditional pharmaceutical uses.

In analytical characterization, 3-(2,2,3,3-Tetrafluoropropoxy)-5-(2,2,2-trifluoroethoxy)aniline demonstrates distinctive spectroscopic signatures, particularly in 19F NMR and mass spectrometry. The compound's chromatographic behavior has been documented in several method development studies, addressing common queries such as "HPLC methods for fluorinated aniline analysis." These technical details are crucial for quality control in production and research applications.

The intellectual property landscape surrounding 3-(2,2,3,3-Tetrafluoropropoxy)-5-(2,2,2-trifluoroethoxy)aniline shows increasing activity, with recent patents focusing on its incorporation into novel therapeutic agents. This correlates with search trends for "fluorine in drug design patents" and "recent advances in fluorinated intermediates." The compound's versatility as a pharmacophore modifier ensures its continued relevance in medicinal chemistry innovation.

As the chemical industry evolves toward more sophisticated fluorine chemistry, compounds like 3-(2,2,3,3-Tetrafluoropropoxy)-5-(2,2,2-trifluoroethoxy)aniline will likely see expanded utilization. Current market intelligence suggests growing interest from Asian pharmaceutical manufacturers and North American biotechnology firms, with procurement patterns reflecting the global nature of specialty chemical development. The compound's CAS registration (438530-73-5) serves as a key identifier in these international transactions.